
A Comprehensive Technical Guide to the
Physical Properties of Difurfuryl Disulfide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Difurfuryl disulfide

Cat. No.: B1580527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Difurfuryl disulfide (CAS No. 4437-20-1) is an organosulfur compound recognized for its

significant role as a potent aroma and flavoring agent.[1][2] Found naturally in cooked beef and

roasted coffee, it is a key contributor to the desirable roasted, meaty, and coffee-like notes in

various food products.[3][4] Beyond its applications in the food and fragrance industries,

difurfuryl disulfide is utilized in organic synthesis and has been explored in material science

for the development of advanced polymers.[1][4] This technical guide provides a detailed

overview of the core physical properties of difurfuryl disulfide, supported by available data

and general experimental methodologies.

Core Physical and Chemical Properties
The physical characteristics of difurfuryl disulfide have been determined through various

analytical methods. A summary of these properties is presented below for easy reference and

comparison.
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Property Value Source(s)

Molecular Formula C₁₀H₁₀O₂S₂ [1][3][5]

Molecular Weight 226.31 g/mol / 226.32 g/mol [1][3][5][6]

Appearance

White to yellow to green clear

liquid; Colorless to light yellow

liquid; Yellow to brown liquid.

[1][3][7][8]

Chem-Impex, Lookchem,

Aurochemicals

Melting Point 10 - 11 °C [1][3][6]

Boiling Point

121 °C at 1 mmHg[1] 112-115

°C at 0.5 mmHg[3][4][5] 229-

230 °C at 760 mmHg[6] 127-

132 °C[7][8]

Chem-Impex, Lookchem,

PubChem, Aurochemicals

Density

1.233 g/mL at 25 °C[3][4][5]

1.24 g/mL[1] 1.233-1.250 g/mL

at 25 °C[7][8][9]

Lookchem, Chem-Impex,

Aurochemicals

Refractive Index

n20/D 1.585[3][4][5] n20D

1.59[1] 1.580-1.592 at 20 °C[7]

[8]

Lookchem, Chem-Impex,

Aurochemicals

Flash Point

>110 °C (>230 °F)[3][4][5] 110

°C (closed cup)[7][8][9] 113 °C

(closed cup)

Lookchem, Aurochemicals,

Sigma-Aldrich

Solubility

Insoluble or slightly soluble in

water; Soluble in most organic

solvents, alcohol, and oils.[4]

[5][6][7][8][9]

ChemBK, Aurochemicals,

PubChem

Vapor Pressure 0.000462 mmHg at 25 °C [3][5]

LogP (n-octanol/water) 4.03 [4][6]

Odor Profile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemimpex.com/products/42803
https://www.lookchem.com/casno4437-20-1.html
https://www.chembk.com/en/chem/Difurfuryl%20disulfide
https://www.chemimpex.com/products/42803
https://www.lookchem.com/casno4437-20-1.html
https://www.chembk.com/en/chem/Difurfuryl%20disulfide
https://pubchem.ncbi.nlm.nih.gov/compound/20499
https://www.chemimpex.com/products/42803
https://www.lookchem.com/casno4437-20-1.html
https://www.aurochemicals.com/wp-content/uploads/2019/05/DIFURFURYL-DISULFIDE-Natural-Spec-1.pdf
https://www.aurochemicals.com/wp-content/uploads/2025/11/Difurfuryl-Disulfide-Natural-Spec.pdf
https://www.chemimpex.com/products/42803
https://www.lookchem.com/casno4437-20-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/20499
https://www.chemimpex.com/products/42803
https://www.lookchem.com/casno4437-20-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9771367.htm
https://www.chembk.com/en/chem/Difurfuryl%20disulfide
https://pubchem.ncbi.nlm.nih.gov/compound/20499
https://www.aurochemicals.com/wp-content/uploads/2019/05/DIFURFURYL-DISULFIDE-Natural-Spec-1.pdf
https://www.aurochemicals.com/wp-content/uploads/2025/11/Difurfuryl-Disulfide-Natural-Spec.pdf
https://www.lookchem.com/casno4437-20-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9771367.htm
https://www.chembk.com/en/chem/Difurfuryl%20disulfide
https://www.chemimpex.com/products/42803
https://www.aurochemicals.com/wp-content/uploads/2019/05/DIFURFURYL-DISULFIDE-Natural-Spec-1.pdf
https://www.aurochemicals.com/wp-content/uploads/2025/11/Difurfuryl-Disulfide-Natural-Spec.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/05/DIFURFURYL-DISULFIDE-Natural-SDS-1.pdf
https://www.lookchem.com/casno4437-20-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9771367.htm
https://www.chembk.com/en/chem/Difurfuryl%20disulfide
https://www.chemimpex.com/products/42803
https://www.aurochemicals.com/wp-content/uploads/2019/05/DIFURFURYL-DISULFIDE-Natural-Spec-1.pdf
https://www.aurochemicals.com/wp-content/uploads/2025/11/Difurfuryl-Disulfide-Natural-Spec.pdf
https://www.lookchem.com/casno4437-20-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9771367.htm
https://www.chembk.com/en/chem/Difurfuryl%20disulfide
https://www.aurochemicals.com/wp-content/uploads/2019/05/DIFURFURYL-DISULFIDE-Natural-Spec-1.pdf
https://www.aurochemicals.com/wp-content/uploads/2025/11/Difurfuryl-Disulfide-Natural-Spec.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/05/DIFURFURYL-DISULFIDE-Natural-SDS-1.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9771367.htm
https://www.chembk.com/en/chem/Difurfuryl%20disulfide
https://pubchem.ncbi.nlm.nih.gov/compound/20499
https://www.aurochemicals.com/wp-content/uploads/2019/05/DIFURFURYL-DISULFIDE-Natural-Spec-1.pdf
https://www.aurochemicals.com/wp-content/uploads/2025/11/Difurfuryl-Disulfide-Natural-Spec.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/05/DIFURFURYL-DISULFIDE-Natural-SDS-1.pdf
https://www.lookchem.com/casno4437-20-1.html
https://www.chembk.com/en/chem/Difurfuryl%20disulfide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9771367.htm
https://pubchem.ncbi.nlm.nih.gov/compound/20499
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Difurfuryl disulfide is a high-impact aroma chemical with a complex and potent odor profile.[2]

At very low concentrations (e.g., 0.01% in propylene glycol), it imparts pleasant roasted, nutty,

meaty, and coffee-like aromas.[2][10] Its taste characteristics at 20 ppm are described as

roasted, sulfuraceous, alliaceous, green, and meaty.[3][4][11] However, in its concentrated

form, it possesses a powerful, repulsive sulfuraceous stench.[12] This dual nature makes its

precise dilution critical for achieving the desired sensory profile in food and fragrance

applications.

Methodologies and Logical Relationships
The determination of the physical properties of a chemical compound like difurfuryl disulfide
involves a series of standardized experimental protocols. The following diagram illustrates the

logical workflow connecting the compound's identity to its key physical properties and the

general methods used for their measurement.

Compound Identity

Physical Properties

Experimental Determination Methods

Difurfuryl Disulfide
C₁₀H₁₀O₂S₂

CAS: 4437-20-1

Boiling Point Melting Point Density Refractive Index Solubility Purity / Composition

Distillation (Varying Pressure) Differential Scanning
Calorimetry (DSC) Pycnometry / Densitometry Refractometry Solvent Miscibility Testing Gas Chromatography (GC)

Click to download full resolution via product page

Caption: Logical workflow from compound identification to its physical properties and their

corresponding experimental determination methods.
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Experimental Protocols
While specific, detailed experimental reports for the determination of every physical property of

difurfuryl disulfide are not publicly available, the following sections describe the standard

methodologies that are broadly applied for such characterizations.

Determination of Boiling Point
The boiling point of difurfuryl disulfide is reported at both atmospheric and reduced

pressures.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the pressure surrounding the liquid. For substances that may decompose at high

temperatures, the boiling point is determined under a vacuum (reduced pressure), which

lowers the required temperature.

Methodology (General):

A sample of difurfuryl disulfide is placed in a distillation flask.

The flask is connected to a condenser, a collection flask, and a vacuum pump if reduced

pressure is required. A manometer is included to measure the pressure accurately.

The sample is heated gradually.

The temperature is recorded when the liquid boils and a steady stream of condensate is

observed. This temperature, along with the corresponding pressure, is reported as the

boiling point. For example, values are reported at 0.5 mmHg and 1 mmHg.[1][3]

Determination of Melting Point
Principle: The melting point is the temperature at which a solid turns into a liquid at

atmospheric pressure. For a pure substance, this occurs over a narrow range.

Methodology (General - Using Differential Scanning Calorimetry):

A small, accurately weighed sample of solidified difurfuryl disulfide is placed in an

aluminum pan.
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The pan is sealed and placed in the Differential Scanning Calorimeter (DSC) cell

alongside an empty reference pan.

The temperature of the cell is increased at a constant rate.

The DSC measures the difference in heat flow required to increase the temperature of the

sample and the reference.

An endothermic peak is observed as the sample melts. The onset temperature of this peak

is reported as the melting point, which for difurfuryl disulfide is 10-11 °C.[1][3][6]

Determination of Density
Principle: Density is the mass of a substance per unit volume. It is temperature-dependent.

Methodology (General - Using a Pycnometer):

The mass of a clean, dry pycnometer (a flask with a specific, known volume) is

determined.

The pycnometer is filled with the liquid sample (difurfuryl disulfide) and brought to a

constant temperature (e.g., 25 °C) in a water bath.[3]

Any excess liquid is removed, and the exterior is dried.

The mass of the pycnometer filled with the sample is determined.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Refractive Index
Principle: The refractive index measures how much the path of light is bent, or refracted,

when entering a material. It is a characteristic property of a substance and is dependent on

temperature and the wavelength of light used.

Methodology (General - Using an Abbe Refractometer):
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A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the sample is allowed to equilibrate to a specific temperature

(e.g., 20 °C).[7]

Light of a specific wavelength (typically the sodium D-line, 589 nm) is passed through the

sample.

The operator adjusts the instrument until the boundary between the light and dark regions

aligns with the crosshairs in the eyepiece.

The refractive index is read directly from the instrument's scale.

Purity Analysis by Gas Chromatography (GC)
Principle: Gas chromatography separates components of a mixture based on their differential

partitioning between a stationary phase and a mobile gas phase. The purity is determined by

comparing the area of the main peak to the total area of all peaks in the chromatogram.

Methodology (General):

A small amount of the difurfuryl disulfide sample is dissolved in a suitable volatile

solvent.

A microliter volume of the solution is injected into the gas chromatograph.

The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary

column containing the stationary phase.

Components separate based on their boiling points and interactions with the stationary

phase.

A detector (e.g., Flame Ionization Detector - FID) measures the quantity of each

component as it elutes from the column.

The resulting chromatogram is analyzed to calculate the area percentage, indicating a

purity of ≥95% or 96% for commercial samples.[1][7]
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Safety and Handling
Difurfuryl disulfide is classified as harmful if swallowed and fatal if inhaled.[13][14]

Handling: Use only in well-ventilated areas or outdoors.[14] Avoid breathing vapors, mist, or

gas. Personal protective equipment, including safety goggles, chemical-impermeable gloves,

and respiratory protection (if exposure limits are exceeded), should be worn.[9][14][15]

Storage: Store in a cool, dry, dark, and well-ventilated place in tightly sealed containers.[4][7]

[8] The recommended storage temperature is often between 2-8 °C or 0-10 °C.[1][3][4]

Stability: The compound is stable under recommended storage conditions.[9] It is

incompatible with strong oxidizing agents and strong bases.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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